Cas no 52418-02-7 (Nsc295660)
Nsc295660 structure
Product Name:Nsc295660
CAS No:52418-02-7
MF:C24H35NO6
MW:433.537807703018
CID:936877
PubChem ID:431676
Update Time:2025-04-19
Nsc295660 Chemical and Physical Properties
Names and Identifiers
-
- Nsc295660
- AC1L8RX3
- ACETYLHETERETISINE
- NSC-295660
- 52418-02-7
- DTXSID30330685
-
- Inchi： 1S/C24H35NO6/c1-5-25-11-22(3)8-7-15(29-4)24-14-10-13-6-9-23(28,16(14)21(27)31-13)17(20(24)25)18(19(22)24)30-12(2)26/h13-20,28H,5-11H2,1-4H3
- InChI Key： DJZHBXHQCUCAAV-UHFFFAOYSA-N
- SMILES： CCN1C2C3C4(C5C(OC(CC5C52C(C(CCC5OC)(C)C1)C3OC(=O)C)CC4)=O)O
Computed Properties
- Exact Mass: 433.24600
- Monoisotopic Mass: 433.24643784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 85.30000
- LogP: 1.69400
Nsc295660 Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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